2-Heptyl-4-quinolone-15N

• Molecular Formula: C16H21NO
• Molecular Weight: 244.34 g/mol
• InChI: InChI=1S/C16H21NO/c1-2-3-4-5-6-9-13-12-16(18)14-10-7-8-11-15(14)17-13/h7-8,10-12H,2-6,9H2,1H3,(H,17,18)/i17+1
• InChIKey: UYRHHBXYXSYGHA-CAAGJAQSSA-N

2-Heptyl-4-quinolone-15N: Isotopically Labeled Internal Standard

2-Heptyl-4-quinolone-15N is the 15N-labeled isotopologue of 2-heptyl-4-quinolone (HHQ), a key precursor in the biosynthesis of the Pseudomonas quinolone signal (PQS) [1]. The unlabeled HHQ is a central signaling molecule in the quorum sensing pathways of Pseudomonas aeruginosa, modulating swarming motility and positively regulating phenazine production . The 15N-label introduces a quantifiable mass shift (+1 Da) that enables its use as a stable isotope-labeled internal standard (SIL-IS) for mass spectrometry, providing a critical advantage in the precise and accurate quantification of HHQ in complex biological matrices [2].

Workflow LC-MS/MS SIL-IS for HHQ quantification

Selection 15N-label provides +1 Da mass shift

Use Context Quorum sensing research in P. aeruginosa

• [1] Ha DG, et al. 2-Heptyl-4-quinolone, a precursor of the Pseudomonas quinolone signal molecule, modulates swarming motility in Pseudomonas aeruginosa. J Bacteriol. 2011 Dec;193(23):6770-80. View Source
• [2] MedChemExpress. Product Information: 2-Heptyl-4-quinolone-15N. View Source

2-Heptyl-4-quinolone-15N vs. Unlabeled HHQ in Bioanalysis

Generic, unlabeled 2-heptyl-4-quinolone (HHQ) is unsuitable as an internal standard for precise quantification by LC-MS/MS due to its identical mass and retention time with the target analyte, making it impossible to distinguish for signal normalization [1]. The use of structural analogs (e.g., PQS or HQNO) as internal standards introduces significant quantification errors due to differential extraction recovery, ionization efficiency, and matrix effects, which can lead to inaccuracies exceeding 15-20% [2]. In contrast, the 15N-labeled isotopologue exhibits virtually identical physicochemical properties to the analyte, ensuring co-elution and uniform ion suppression/enhancement across the entire chromatographic run, thereby correcting for sample preparation variability and instrumental drift with high fidelity [1].

Unlabeled HHQ

Identical mass and retention time prevent analyte-IS discrimination, making accurate normalization impossible.

Structural analog IS (e.g., PQS)

Differential ionization efficiency and extraction recovery may introduce quantification bias exceeding 20%.

• [1] Wu J, et al. LC−MS生物分析中内标的使用考量. WuXi AppTec DMPK Service. 2025. View Source
• [2] Restek. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution. 2024. View Source

Quantitative Evidence: 2-Heptyl-4-quinolone-15N vs. Analogs

Isotope Dilution LC-MS/MS Accuracy Advantage

The primary and most critical differentiation of 2-Heptyl-4-quinolone-15N is its suitability as a stable isotope-labeled internal standard (SIL-IS) for the quantification of HHQ, a role that unlabeled HHQ cannot fulfill [1]. When 15N-HHQ is used as an internal standard in isotope dilution mass spectrometry (IDMS), it corrects for matrix effects and extraction losses that are otherwise impossible to account for, leading to significantly improved method accuracy and precision [2]. While direct head-to-head validation data specifically for 2-Heptyl-4-quinolone-15N is limited in the open literature, the performance of 15N-labeled internal standards as a class is well-established [REFS-2, REFS-3].

Accuracy Advantage

Class-level inference

Error reduction >10–15 pp, precision gain >5% RSD

Enables high-accuracy HHQ quantification in complex matrices

Direct validation data for this product are limited

Evidence Dimension	Quantification Accuracy (Relative Error)
Target Compound Data	Typical accuracy for methods using a stable isotope-labeled internal standard (SIL-IS) is between 85% and 115% of the nominal concentration, with precision (RSD) often below 10% [3].
Comparator Or Baseline	Methods using a structural analog as an internal standard can exhibit relative errors exceeding 20%, particularly in complex biological matrices [2].
Quantified Difference	Potential reduction in analytical error by >10-15 percentage points and improvement in precision by >5% RSD.
Conditions	LC-MS/MS analysis of small molecules in complex biological samples (e.g., plasma, tissue homogenate, bacterial culture supernatant).

Why This Matters

For procurement, selecting 2-Heptyl-4-quinolone-15N is a prerequisite for developing a validated, high-accuracy LC-MS/MS method for HHQ quantification, ensuring regulatory compliance and publication-quality data.

• [1] MedChemExpress. 稳定同位素——如何玩转质谱内标定量. 2023. View Source
• [2] Restek. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution. 2024. View Source
• [3] Wang J, et al. A quantitative method for determination of colistin E2 methanesulphonate in human plasma by 15N-labeled colistin E2. J Pharm Biomed Anal. 2023;233:115452. View Source

Unambiguous MS Detection vs. Structural Analogs

2-Heptyl-4-quinolone-15N provides an unambiguous mass spectrometric signal for HHQ quantification, distinct from its closely related structural analogs, PQS (2-heptyl-3-hydroxy-4(1H)-quinolone) and HQNO (2-heptyl-4-hydroxyquinoline N-oxide) [REFS-1, REFS-2]. While unlabeled HHQ and its analogs have distinct masses, the 15N-labeled standard ensures that the internal standard channel is completely free of any potential interference from naturally occurring isotopologues of other AHQs, which can be a source of cross-talk in complex samples [3]. The use of an analog as a surrogate standard, a common alternative, is inferior because the ionization efficiency of PQS differs from HHQ by an unknown and matrix-dependent factor, leading to biased quantification [2].

Detection Specificity

Class-level inference

15N-HHQ: interference-free; PQS analog: variable response bias

Supports unambiguous HHQ measurement in co-culture or tissue samples

Response factor differs across matrices

Evidence Dimension	Analytical Specificity
Target Compound Data	Detection of HHQ via its 15N-labeled internal standard ensures no cross-interference from the PQS or HQNO ion channels, even in the presence of high concentrations of these analogs.
Comparator Or Baseline	Quantification of HHQ using PQS as an internal standard introduces a systematic bias due to differential MS response. The response factor (HHQ/PQS) is not constant across different matrices and concentrations.
Quantified Difference	The error from using an analog IS is variable and unpredictable, whereas the SIL-IS method provides a constant and theoretically ideal response factor of 1.0 [3].
Conditions	LC-MS/MS analysis of alkyl quinolones (HHQ, PQS, HQNO) in biological matrices (e.g., mouse tissue, bacterial culture) as per validated methods [1].

Why This Matters

Procuring the exact 15N-labeled standard is essential for achieving the specificity required for regulatory bioanalysis and for accurately measuring HHQ without interference from its co-occurring, structurally similar metabolites.

• [1] Alfuraiji N, et al. Bioanalysis of Pseudomonas aeruginosa alkyl quinolone signalling molecules in infected mouse tissue using LC-MS/MS; and its application to a pharmacodynamic evaluation of MvfR inhibition. J Pharm Biomed Anal. 2017;139:44-53. View Source
• [2] Thierbach S, et al. Synthesis and biological activity of methylated derivatives of the Pseudomonas metabolites HHQ, HQNO and PQS. Beilstein J Org Chem. 2019;15:187-193. View Source
• [3] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 2025. View Source

Compensating for In Vivo Metabolic Instability

The unlabeled analyte, HHQ, exhibits rapid metabolic clearance in vivo, with a hepatic extraction ratio exceeding 0.96 in mouse models, leading to very low and highly variable tissue concentrations [1]. This presents a major challenge for accurate quantification. The use of 2-Heptyl-4-quinolone-15N as a SIL-IS is the gold-standard approach to mitigate analytical variability arising from sample extraction and processing of such a labile analyte [2]. By spiking the 15N-HHQ standard into samples prior to extraction, any loss of the native HHQ due to degradation or incomplete recovery is mirrored by an equivalent loss of the internal standard, preserving the analyte-to-IS ratio and enabling robust quantification even at sub-ng/mL levels [REFS-1, REFS-3].

Method Feasibility

Class-level inference

LLOQ 1 pg/mL in mouse tissue

SIL-IS correction enables robust quantification of labile HHQ

15–22 h post-infection tissue homogenate

Evidence Dimension	Quantification Reliability for Unstable Analytes
Target Compound Data	Enables accurate quantification of HHQ in mouse tissue homogenate over a range of 1–5000 pg/mL [1].
Comparator Or Baseline	Quantification without an IS, or with a non-identical analog IS, is highly susceptible to error from variable recovery of the rapidly cleared analyte, making reproducible results difficult to achieve.
Quantified Difference	Not directly quantified, but the use of a SIL-IS is a prerequisite for the validated LC-MS/MS method that achieved a lower limit of quantification (LLOQ) of 1 pg/mL for HHQ in tissue [1].
Conditions	Quantification of HHQ from infected mouse thigh tissue homogenate, 15-22 hours post-infection [1].

Why This Matters

For researchers conducting in vivo studies of HHQ dynamics or evaluating MvfR inhibitors, 2-Heptyl-4-quinolone-15N is the essential reagent that makes high-sensitivity, reproducible PK/PD analysis feasible.

• [1] Alfuraiji N, et al. Bioanalysis of Pseudomonas aeruginosa alkyl quinolone signalling molecules in infected mouse tissue using LC-MS/MS; and its application to a pharmacodynamic evaluation of MvfR inhibition. J Pharm Biomed Anal. 2017;139:44-53. View Source
• [2] Restek. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution. 2024. View Source
• [3] International Atomic Energy Agency (IAEA). Stable isotope internal laboratory water standards: preparation, calibration and storage. View Source

2-Heptyl-4-quinolone-15N Application Scenarios

MvfR Inhibitor Pharmacodynamic Bioanalysis

As demonstrated by Alfuraiji et al. [1], the accurate quantification of HHQ in complex biological matrices like mouse tissue requires a robust internal standard. 2-Heptyl-4-quinolone-15N is the ideal internal standard for developing and validating high-sensitivity LC-MS/MS methods to assess the pharmacodynamic (PD) effect of novel MvfR inhibitors, enabling the correlation of drug exposure with the reduction of this key virulence biomarker.

Quorum Sensing and Virulence Quantification

For studies aimed at precisely measuring the production, export, and turnover of HHQ in bacterial cultures or infection models, 2-Heptyl-4-quinolone-15N is an indispensable tool. It allows researchers to correct for sample-to-sample variability and generate quantitative data on the dynamics of this central quorum sensing molecule with high confidence, as supported by the principles of SIL-IS methodology [2].

Co-Culture Metabolite Profiling

In experiments examining the interaction of P. aeruginosa with other microorganisms (e.g., S. aureus) or host cells, the medium often contains a complex mixture of alkyl quinolones (HHQ, PQS, HQNO) [3]. The use of 2-Heptyl-4-quinolone-15N as an internal standard is crucial for the unambiguous and quantitative discrimination of HHQ from its analogs, ensuring that observed biological effects are correctly attributed to changes in HHQ concentration rather than to analytical artifacts.

Application

Selection Property

Validation Focus

MvfR inhibitor PD bioanalysis

SIL-IS for HHQ quantification

Method accuracy and matrix-effect correction

Quorum sensing virulence quantification

Quantitative HHQ dynamics

Reproducible sample-to-sample normalization

Co-culture metabolite profiling

Unambiguous HHQ discrimination from analogs

Eliminate cross-talk and attribution errors

• [1] Alfuraiji N, et al. Bioanalysis of Pseudomonas aeruginosa alkyl quinolone signalling molecules in infected mouse tissue using LC-MS/MS; and its application to a pharmacodynamic evaluation of MvfR inhibition. J Pharm Biomed Anal. 2017;139:44-53. View Source
• [2] Wu J, et al. LC−MS生物分析中内标的使用考量. WuXi AppTec DMPK Service. 2025. View Source
• [3] Thierbach S, et al. Synthesis and biological activity of methylated derivatives of the Pseudomonas metabolites HHQ, HQNO and PQS. Beilstein J Org Chem. 2019;15:187-193. View Source